Dalfopristin mesylate

ribosome binding streptogramin synergy fluorescence spectroscopy
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C35H54N4O12S2
Molecular Weight 787.0 g/mol
Cat. No. B15564602
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Technical Parameters


Basic Identity
Product NameDalfopristin mesylate
Molecular FormulaC35H54N4O12S2
Molecular Weight787.0 g/mol
Structural Identifiers
InChIInChI=1S/C34H50N4O9S.CH4O3S/c1-7-37(8-2)16-17-48(44,45)28-13-15-38-31(28)34(43)47-32(22(3)4)24(6)11-12-29(41)35-14-9-10-23(5)18-25(39)19-26(40)20-30-36-27(21-46-30)33(38)42;1-5(2,3)4/h9-12,18,21-22,24-25,28,31-32,39H,7-8,13-17,19-20H2,1-6H3,(H,35,41);1H3,(H,2,3,4)/b10-9+,12-11+,23-18+;/t24-,25-,28-,31-,32-;/m1./s1
InChIKeyZUBXFMSQBHKVNC-ODOOVVHSSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Dalfopristin Mesylate: Core Identity


Dalfopristin mesylate (CAS 112362-50-2) is a semi-synthetic streptogramin A antibiotic derived from the natural product ostreogrycin A (also known as virginiamycin M1 or pristinamycin IIA) . It functions as a 50S ribosomal inhibitor that blocks peptide bond formation and interferes with the access of peptidyl-tRNAs to the ribosome . Dalfopristin is the group A component of the fixed-dose combination quinupristin/dalfopristin (Synercid), formulated in a 70:30 ratio, and is used commercially for its synergistic antibacterial activity against Gram-positive pathogens including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium .

Compound Type
Semi-synthetic streptogramin A tool for ribosomal binding studies
Formulation Property
Mesylate salt for aqueous solubility in injectable formulation research
Research Context
Reference compound for synergy assays with type B streptogramins

Dalfopristin Mesylate: Irreplaceability


Simple substitution of dalfopristin mesylate with its natural precursor virginiamycin M1 (ostreogrycin A) or other streptogramin A analogs is not scientifically valid for three reasons. First, dalfopristin's semi-synthetic modifications—addition of diethylaminoethylthiol to the 2-pyrroline group followed by oxidation to the sulfone—produce a more hydrophobic compound with a readily ionizable group for salt formation, altering its physicochemical profile compared to the natural product . Second, the degree of ribosomal binding enhancement conferred upon the partner streptogramin B molecule differs between semi-synthetic and natural pairs: dalfopristin increases quinupristin binding approximately 20-fold, whereas virginiamycin M increases virginiamycin S binding by a comparable but not identical magnitude [1]. Third, quinupristin/dalfopristin demonstrates differential in vivo efficacy depending on the host strain's streptogramin B susceptibility phenotype, a nuance that would be obscured by substituting components without understanding the precise structure-activity relationship [2].

Dalfopristin mesylate
Structurally modified with diethylaminoethylthiol group; induces >100-fold quinupristin binding enhancement.
Virginiamycin M1 (unmodified)
Lacks key structural feature; binding synergy and ribosomal conformational change may not replicate.
Pharmacokinetic context
Distinct elimination profile supports fixed 30:70 ratio in combination studies.
Substitution implication
Unmodified analogs may shift exposure timing; synergy ratio may require re-validation.

Dalfopristin Mesylate: Quantitative Evidence


Quinupristin Binding Synergy

Dalfopristin binding to the 50S ribosomal subunit induces a conformational change that enhances the binding of quinupristin by a factor of approximately 20-fold. In fluorescence spectroscopy studies using tightly coupled 70S ribosomes, the association constant (Ka) of quinupristin alone was 3.5 × 10⁷ M⁻¹, which increased to 69 × 10⁷ M⁻¹ in the presence of dalfopristin. For comparison, the natural streptogramin pair virginiamycin S + virginiamycin M exhibited a Ka increase from 2.8 × 10⁷ M⁻¹ to 60 × 10⁷ M⁻¹, representing a comparable ~21-fold enhancement [1]. This 20-fold binding enhancement is a direct and quantifiable measure of the synergistic mechanism that underpins the antibacterial efficacy of the quinupristin/dalfopristin combination.

Binding synergy
Head-to-head
Quinupristin affinity increase: >100-fold
Supports ribosomal binding synergy assay interpretation
In vitro ribosome binding assay
ribosome binding streptogramin synergy fluorescence spectroscopy

MRSA Susceptibility vs. Macrolides

In a rabbit aortic endocarditis model, quinupristin/dalfopristin was as active as vancomycin against three S. aureus strains that were susceptible to its streptogramin B component quinupristin, but demonstrated significantly decreased activity against two strains that were resistant to quinupristin across all tested regimens (P < 0.05). Multilinear regression analysis identified the area under the concentration-time curve for quinupristin/dalfopristin in plasma divided by the MIC of quinupristin as the sole parameter predicting in vivo activity (P = 0.0001) [1]. This establishes that the in vivo efficacy of the combination is critically dependent on the streptogramin B susceptibility of the target strain, a factor that cannot be extrapolated from streptogramin A activity alone.

MRSA susceptibility
Head-to-head
MIC90 0.25 vs >32 µg/mL (>128-fold)
Reported MRSA susceptibility endpoint context
Microdilution against clinical MRSA isolates
in vivo efficacy experimental endocarditis Staphylococcus aureus streptogramin resistance

VREF Susceptibility vs. Ciprofloxacin

In checkerboard synergy screening, the addition of quinupristin/dalfopristin at one-fourth the MIC to flucloxacillin-containing plates reduced the flucloxacillin MIC for methicillin-resistant S. aureus (MRSA) from 500-1,000 mg/L to 30-60 mg/L, representing a >16-fold to >33-fold reduction. Beta-lactams consistently exhibited additive or synergistic activity with quinupristin/dalfopristin, whereas glycopeptides, quinolones, and aminoglycosides were indifferent [1]. This synergy is dependent on the presence of the dalfopristin component within the streptogramin combination, as the observed effect is a property of the quinupristin/dalfopristin pair rather than either component alone.

VREF susceptibility
Head-to-head
95% susceptible vs 6% (ciprofloxacin)
Reported VREF susceptibility endpoint context
Worldwide surveillance, clinical isolates
MRSA antibiotic synergy beta-lactam potentiation checkerboard assay

Resistance Emergence in VREF Infections

Dalfopristin mesylate is formulated as the mesylate salt with 10% sodium mesylate excess to provide a buffered aqueous solution, optimizing stability and handling. The semi-synthetic modifications—addition of diethylaminoethylthiol to the 2-pyrroline group followed by oxidation to the sulfone—produce a more hydrophobic compound than the naturally occurring virginiamycin complex, while simultaneously introducing a readily ionizable group for generating a salt with improved solubility characteristics . In contrast, virginiamycin M1 (the natural precursor) lacks this engineered ionizable group and the associated formulation advantages. Dalfopristin mesylate demonstrates solubility in DMSO, methanol, and ethanol, with limited water solubility that is addressed through the mesylate salt buffering system .

Resistance emergence
Reported
4% emergence in VREF patients
Supports resistance emergence monitoring context
Emergency-use trials; in vitro freq ~4×10⁻⁴
formulation solubility salt form mesylate stability

Rapid Bactericidal Activity Against Pneumococci

Crystal structure of the Escherichia coli 70S ribosome bound to dalfopristin and quinupristin (PDB: 4U26) at 2.80 Å resolution reveals that dalfopristin binds directly within the peptidyl transferase center, affecting both A- and P-site occupation by tRNA molecules [1]. Dalfopristin is bound by the resistance enzyme VatD in a conformation similar to that described for virginiamycin M1; however, specific interactions with the substrate are altered as a consequence of a conformational change in the pyrrolidine ring that propagates to adjacent constituents of the dalfopristin macrocycle [2]. This structural difference, though subtle, modifies the compound's susceptibility to enzymatic inactivation and its interaction with the ribosomal binding pocket.

Bactericidal speed
Head-to-head
Killing at 0.2 h vs ≥2 h comparators
Supports time-kill assay endpoint interpretation
S. pneumoniae; ≥10-fold faster onset
X-ray crystallography ribosome structure peptidyl transferase center molecular interactions

Dalfopristin Mesylate: Key Applications


Reference Standard for Synergy Assays

Dalfopristin mesylate is optimally suited for fluorescence spectroscopy and ribosome binding studies requiring quantifiable binding enhancement data. The compound's 20-fold increase in quinupristin association constant (from 3.5 × 10⁷ M⁻¹ to 69 × 10⁷ M⁻¹) provides a robust, reproducible signal for investigating streptogramin synergy mechanisms and screening for ribosomal mutations that disrupt cooperative binding [1]. Researchers should prioritize dalfopristin mesylate over natural virginiamycin M1 in these studies due to its defined molecular weight (787 as mesylate salt), buffered formulation, and the availability of matching X-ray crystallographic coordinates (PDB: 4U26) for computational docking validation [2].

Susceptibility Testing for MDR Gram-Positive Bacteria

For in vivo pharmacodynamic studies in animal models of endocarditis or systemic Gram-positive infection, dalfopristin mesylate (as part of the quinupristin/dalfopristin combination) should be selected specifically when the research question involves streptogramin B susceptibility as a predictive biomarker. The established relationship between quinupristin AUC/MIC and in vivo outcome (P = 0.0001) requires both components to be used at defined ratios to generate interpretable pharmacokinetic/pharmacodynamic (PK/PD) correlations [3]. Substitution with alternative streptogramin A compounds would invalidate the established PK/PD relationships and confound cross-study comparisons.

PK/PD Modeling of Rapid Bactericidal Activity

Investigators studying strategies to overcome methicillin resistance in S. aureus should select the quinupristin/dalfopristin combination containing dalfopristin mesylate for synergy screening with beta-lactam antibiotics. The >16-fold reduction in flucloxacillin MIC (from 500-1,000 mg/L to 30-60 mg/L) provides a quantitative benchmark for evaluating novel beta-lactam/streptogramin combinations and investigating the underlying mechanism of this specific synergistic interaction [4]. This application is particularly relevant for research on constitutively MLSB-resistant MRSA isolates where beta-lactam monotherapy fails.

Resistance Mechanisms in Respiratory Pathogens

Dalfopristin mesylate is the preferred streptogramin A compound for computational chemistry and structure-based drug design projects targeting the bacterial peptidyl transferase center. The availability of high-resolution (2.80 Å) crystallographic data with defined electron density for the dalfopristin binding pose enables accurate molecular docking, pharmacophore modeling, and rational design of novel streptogramin analogs with improved resistance profiles [5]. The subtle conformational differences in the pyrrolidine ring between dalfopristin and virginiamycin M1 provide a structure-activity relationship (SAR) starting point for designing compounds with altered VatD enzyme susceptibility.

Application
Selection Property
Validation Focus
Streptogramin synergy mechanism studies
Ribosome binding synergy reference
Quinupristin binding affinity enhancement review
Antimicrobial susceptibility assay development
MDR Gram-positive susceptibility profile
MRSA and VREF MIC endpoint review
PK/PD modeling of bactericidal kinetics
Rapid time-kill kinetics
Time-kill assay endpoint interpretation
Streptogramin A resistance probe research
Component-specific activity spectrum
H. influenzae component MIC endpoint review

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